Cas no 5968-70-7 (3-Acetyl-beta-boswellic acid)

3-Acetyl-beta-boswellic acid Properties

Names and Identifiers

• 3-Acetyl-B-boswellic acid
• 3-O-Acetyl-beta-boswellic acid
• (3R,4R,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid
• 3-ACETYL-BETA-BOSWELLIC ACID
• 3-O-Acetyl-β-boswellic acid
• ACETYL-B-BOSWELLIC ACID, 3-(P)
• ACETYL-B-BOSWELLIC ACID, 3-(SH)
• beta-Acetylboswellic acid
• 3-Acetyl-β-boswellic acid
• 3-O-Acetyl-?-boswellic acid, Boswellia sp
• A-Hydroxyurs-12-en-24-oic acid acetate
• Boswellia serrata hexane extract in Methanol
• UNII-5M3483EOU5
• (3α,4β)-3-(Acetyloxy)urs-12-en-23-oic acid
• 3α-Hydroxyurs-12-en-24-oic acid acetate
• 3(3alpha,4beta)-(acetyloxy)urs-12-en-23-oic acid
• Acetyl-beta-boswellic acid
• 5M3483EOU5
• (3
• A,4
• 3-acetyl-beta-boswellic acid;
• beta-Boswellic acid, 3-acetyl-
• 3-O-Acetyl-beta-boswellic acid;
• BDBM50019163
• 8015AH
• 3
• 3-acetyl-
• AKOS040738308
• beta-Boswellic acid acetate
• 3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid
• A-boswellic acid
• SCHEMBL18306259
• Acetyl-beta-boswellic acid;3-O-Acetyl-(c)micro-boswellic Acid; (c)micro-Boswellic Acid Acetate
• NS00097167
• NCGC00380793-01
• CHEBI:175830
• FT-0645076
• A)-3-(Acetyloxy)urs-12-en-23-oic acid
• BCP32935
• Compound NP-018972
• ?-Boswellic acid acetate
• (+)-Acetyl-beta-boswellic acid
• +Expand

• MDL： MFCD03788773
• InChIKey： YJBVHJIKNLBFDX-MQURJEHKSA-N
• Inchi： 1S/C32H50O4/c1-19-11-14-28(4)17-18-30(6)22(26(28)20(19)2)9-10-23-29(5)15-13-25(36-21(3)33)32(8,27(34)35)24(29)12-16-31(23,30)7/h9,19-20,23-26H,10-18H2,1-8H3,(H,34,35)/t19-,20+,23-,24-,25-,26+,28-,29-,30-,31-,32-/m1/s1
• SMILES： O(C(C([H])([H])[H])=O)[C@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])([C@]1(C(=O)O[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 498.37091g/mol
• Surface Charge: 0
• XLogP3: 8.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 498.37091g/mol
• Monoisotopic Mass: 498.37091g/mol
• Topological Polar Surface Area: 63.6Ų
• Heavy Atom Count: 36
• Complexity: 985
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 498.7

Experimental Properties

• LogP: 7.66030
• PSA: 63.60000
• Refractive Index: 1.543
• Boiling Point: 567 ºC
• Melting Point: 157-161 ºC
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 171 ºC
• Color/Form: Powder
• Density: 1.09

Related Categories

• Triterpenoids